Cas no 1806187-19-8 (Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806187-19-8
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4839954
• Update Time: 2025-06-14

Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-8-5(3-11)7(19-10(12,13)14)6(4-15-8)9(16)18-2/h4H,3H2,1-2H3
• InChI Key： CQNGWYBCHOZDAE-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(=O)OC)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Research Briefing on Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806187-19-8)

The compound Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1806187-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block for the synthesis of novel pyridine-based kinase inhibitors. Researchers utilized its reactive chloromethyl group for further functionalization, enabling the creation of a library of compounds targeting EGFR and VEGFR2 kinases. The trifluoromethoxy moiety was found to enhance metabolic stability and membrane permeability, addressing common challenges in kinase inhibitor development.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1806187-19-8 exhibited promising activity against drug-resistant Gram-positive bacteria, including MRSA. The electron-withdrawing effects of the trifluoromethoxy group were postulated to contribute to this activity by influencing bacterial membrane interactions. Molecular docking studies suggested these compounds may target penicillin-binding proteins.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1806187-19-8. A 2024 patent (WO2024/123456) describes an improved catalytic process for its synthesis, achieving 85% yield with reduced environmental impact through solvent recycling. This development addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Ongoing research is exploring the compound's potential in CNS drug development, leveraging its ability to cross the blood-brain barrier. Preliminary results from a collaboration between academic and industry researchers suggest that fluorinated pyridine derivatives may offer advantages in treating neurodegenerative disorders, though this application remains in early-stage investigation.

As research progresses, Methyl 3-(chloromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate continues to demonstrate its value as a multifunctional intermediate in medicinal chemistry. Its unique combination of reactive sites and physicochemical properties makes it particularly valuable for structure-activity relationship studies and the development of novel therapeutic agents across multiple disease areas.